
Application Notes and Protocols for PSB-0739 in
In Vitro Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-0739 is a potent and selective antagonist of the P2Y12 receptor, a key purinergic receptor

involved in a variety of physiological and pathological processes.[1][2][3] Unlike thienopyridine

drugs such as clopidogrel, PSB-0739 does not require metabolic activation, making it a

valuable tool for in vitro investigations of P2Y12 receptor signaling.[2] These application notes

provide detailed protocols for the dissolution and preparation of PSB-0739 for use in various in

vitro assays, along with a summary of its key quantitative data and a diagram of its signaling

pathway.

Physicochemical Properties and Solubility
PSB-0739 is a sodium salt with a molecular weight of 609.54 g/mol .[2][4] It is a water-soluble

compound, with a maximum solubility of 25 mM.[4][5] It is also soluble in DMSO, with a

reported solubility of 10 mM.[3] For long-term storage, the solid powder should be kept at -20°C

for up to a year, while stock solutions in solvent can be stored at -80°C for up to 6 months.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative parameters of PSB-0739 activity from in vitro

studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b610300?utm_src=pdf-interest
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.medchemexpress.com/psb-0739.html
https://www.tocris.com/products/psb-0739_3983
https://www.probechem.com/products_PSB-0739.html
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.tocris.com/products/psb-0739_3983
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.tocris.com/products/psb-0739_3983
https://www.rndsystems.com/products/psb-0739_3983
https://www.rndsystems.com/products/psb-0739_3983
https://www.bio-techne.com/p/small-molecules-peptides/psb-0739_3983
https://www.probechem.com/products_PSB-0739.html
https://www.probechem.com/products_PSB-0739.html
https://www.medkoo.com/products/13394
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Cell Line/System Reference

Ki 24.9 nM
Human P2Y12

receptor
[1][2][3]

pA2 9.8
Human P2Y12

receptor
[1][3]

IC50 5.4 ± 1.8 μM

ADP-evoked Ca2+

response in THP-1

cells

[1][3]

Effective

Concentration
10 µM

Inhibition of microglial

process extension
[5]

Effective

Concentration
10-50 µM

Reduction of IL-1β

production in MG6

microglial cells

[7]

Experimental Protocols
Preparation of Stock Solutions
1. Aqueous Stock Solution (up to 25 mM)

Materials:

PSB-0739 powder

Sterile, nuclease-free water

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass of PSB-0739 for your desired concentration and volume

using the formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol ) / 1000.
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Weigh the calculated amount of PSB-0739 powder and transfer it to a sterile tube.

Add the appropriate volume of sterile water.

Vortex thoroughly until the compound is completely dissolved.[4]

For cell-based assays, it is recommended to sterilize the stock solution by passing it

through a 0.22 µm filter.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

2. DMSO Stock Solution (up to 10 mM)

Materials:

PSB-0739 powder

Anhydrous, cell culture grade DMSO

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Follow the same calculation as for the aqueous stock solution to determine the required

mass of PSB-0739.

Weigh the compound and add it to a sterile tube.

Add the calculated volume of DMSO.

Vortex until fully dissolved.

Aliquot and store at -20°C or -80°C.

Note: When using a DMSO stock solution for aqueous-based assays, ensure the final

concentration of DMSO in the assay medium is low (typically <0.1%) to avoid solvent-induced
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artifacts.

General Protocol for In Vitro Assays
The following is a generalized workflow for using PSB-0739 in a typical cell-based in vitro

assay.

Cell Culture: Culture the cells of interest (e.g., platelets, THP-1 monocytes, microglia) under

appropriate conditions until they reach the desired confluency for the experiment.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the PSB-
0739 stock solution. Dilute the stock solution to the desired final concentrations using the

appropriate cell culture medium or assay buffer.

Pre-incubation with PSB-0739: Before stimulating the cells, replace the culture medium with

the medium containing the desired concentration of PSB-0739. The pre-incubation time can

vary depending on the specific assay and cell type but is typically in the range of 15-60

minutes.

Cell Stimulation: After pre-incubation, add the P2Y12 receptor agonist (e.g., ADP) to the cell

culture medium to stimulate the receptor.

Assay Readout: Following the stimulation period, perform the specific assay to measure the

desired endpoint. This could include, but is not limited to:

Calcium imaging to measure intracellular calcium mobilization.

ELISA to quantify cytokine release (e.g., IL-1β).[7]

Western blotting to analyze downstream signaling protein phosphorylation.

Platelet aggregation assays.

Microscopy to observe morphological changes, such as microglial process retraction.[8]

Data Analysis: Analyze the data, comparing the response of cells treated with PSB-0739 to

control cells (vehicle-treated) to determine the inhibitory effect of the compound.
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Visualizations
Experimental Workflow for PSB-0739 Preparation

Stock Solution Preparation

In Vitro Assay Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing and using PSB-0739 in in vitro assays.

PSB-0739 Signaling Pathway

Cell Membrane

Intracellular Signaling

ADP

P2Y12 Receptor

Activates

Gi Protein

Activates

PSB-0739

Inhibits

Adenylyl Cyclase

Inhibits

PI3K ↓ Ca²⁺ Mobilization

Inhibits

↓ cAMP Akt Activation

Click to download full resolution via product page

Caption: PSB-0739 inhibits the P2Y12 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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